Cas no 1270371-64-6 (2-AMINO-2-[3-(DIFLUOROMETHYL)-4-FLUOROPHENYL]ETHAN-1-OL)

• Product Name: 2-AMINO-2-[3-(DIFLUOROMETHYL)-4-FLUOROPHENYL]ETHAN-1-OL
• CAS No: 1270371-64-6
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• CID: 5583322
• PubChem ID: 67609329
• Update Time: 2023-08-11

2-AMINO-2-[3-(DIFLUOROMETHYL)-4-FLUOROPHENYL]ETHAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-[3-(DIFLUOROMETHYL)-4-FLUOROPHENYL]ETHAN-1-OL
• Benzeneethanol, β-amino-3-(difluoromethyl)-4-fluoro-
• 1270371-64-6
• Benzeneethanol, beta-amino-3-(difluoromethyl)-4-fluoro-
• DTXSID501217190
• SCHEMBL8515222

• Inchi： 1S/C9H10F3NO/c10-7-2-1-5(8(13)4-14)3-6(7)9(11)12/h1-3,8-9,14H,4,13H2
• InChI Key： YLXYZZGCVCMKLF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)F)C(CO)N

Computed Properties

• Exact Mass: 205.07144843g/mol
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.312±0.06 g/cm3(Predicted)
• Boiling Point: 297.5±35.0 °C(Predicted)
• pka: 12.40±0.10(Predicted)